1-(5-(2-hydroxy-3-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone

• IUPAC Name: 1-[3-(2-hydroxy-3-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-morpholin-4-ylethanone
• InChI: InChI=1S/C20H23N3O4S/c1-26-17-5-2-4-14(20(17)25)16-12-15(18-6-3-11-28-18)21-23(16)19(24)13-22-7-9-27-10-8-22/h2-6,11,16,25H,7-10,12-13H2,1H3
• InChI Key: QQXLLEOFNCKCDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C2CC(=NN2C(=O)CN3CCOCC3)C4=CC=CS4
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

1-(5-(2-hydroxy-3-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone is a useful research compound. Its molecular formula is C20H23N3O4S and its molecular weight is 401.48. The purity is usually 95%.
The exact mass of the compound 1-(5-(2-hydroxy-3-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-morpholinoethanone is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Thiophene Analogues

  A study described the synthesis of a thiophene analogue of the analgesic Pravadoline B, demonstrating methodologies that could be applicable to the synthesis and modification of related compounds. This work illustrates the chemical synthesis process involving thiophene and pyrazole components, similar to the structure of interest (Binder et al., 1991).

• Antimicrobial Schiff Bases

  Research on the synthesis of novel Schiff bases using thiophene-3-carbonitrile and pyrazole-4-carboxaldehydes derivatives showed significant antimicrobial activity. This suggests potential applications in developing new antimicrobial agents from structurally similar compounds (Puthran et al., 2019).

• Crystal Structures and DFT Studies

  An investigation into the crystal structures and density functional theory (DFT) studies of benzoxazolinone and dimethoxyphenyl pyrazole derivatives highlighted their molecular geometries and electronic properties. Such studies are crucial for understanding the chemical behavior and potential applications of complex molecules (Şahin et al., 2011).

• Pharmacological Evaluation of Pyrazolines

  A study on the design, synthesis, and pharmacological evaluation of pyrazoline-based thiazolidin-4-one derivatives showed properties relevant to cancer and HIV treatment. This underscores the potential of pyrazoline derivatives in therapeutic applications (Patel et al., 2013).